N-(3-methoxyphenyl)-5-(3-nitrophenyl)-2-furamide
Overview
Description
N-(3-methoxyphenyl)-5-(3-nitrophenyl)-2-furamide, also known as MNFN, is a chemical compound that has been studied for its potential applications in scientific research. MNFN is a furan-based compound that has shown promise in various studies due to its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of N-(3-methoxyphenyl)-5-(3-nitrophenyl)-2-furamide is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. This inhibition can lead to the suppression of tumor growth and the prevention of cell death in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects on the body. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. This compound has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methoxyphenyl)-5-(3-nitrophenyl)-2-furamide in lab experiments is its unique chemical structure and properties. This allows for the development of new drugs and therapies that may not be possible with other compounds. However, one limitation is that this compound is a relatively new compound and there is still much to be learned about its effects on the body.
Future Directions
There are many potential future directions for the study of N-(3-methoxyphenyl)-5-(3-nitrophenyl)-2-furamide. One area of interest is in the development of new drugs for the treatment of cancer and Alzheimer's. This compound has also shown potential as a therapeutic agent for other diseases such as diabetes and cardiovascular disease. Further research is needed to fully understand the mechanism of action and potential applications of this compound in scientific research.
Synthesis Methods
The synthesis method for N-(3-methoxyphenyl)-5-(3-nitrophenyl)-2-furamide involves the reaction of 3-nitrobenzaldehyde and 3-methoxybenzaldehyde with furfurylamine in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-(3-methoxyphenyl)-5-(3-nitrophenyl)-2-furamide has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs and therapies. This compound has shown potential as a lead compound in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's.
properties
IUPAC Name |
N-(3-methoxyphenyl)-5-(3-nitrophenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O5/c1-24-15-7-3-5-13(11-15)19-18(21)17-9-8-16(25-17)12-4-2-6-14(10-12)20(22)23/h2-11H,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEBVDOWSRRGMCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2=CC=C(O2)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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